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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795 Get Quote

Technical Support Center: Optimizing
Chlorination Reactions
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information for optimizing the synthesis of hexachloroethane
through the chlorination of tetrachloroethylene. It includes troubleshooting advice, frequently

asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the primary industrial method for producing hexachloroethane? A1: The most

common commercial method for producing hexachloroethane is the direct chlorination of

tetrachloroethylene (perchloroethylene).[1][2] This reaction is typically catalyzed by ferric

chloride at elevated temperatures.[1][2]

Q2: Why is reaction temperature a critical parameter in this synthesis? A2: Optimizing the

reaction temperature is crucial for maximizing yield and minimizing byproducts. The

temperature must be high enough to ensure a practical reaction rate but low enough to prevent

the thermal decomposition of the hexachloroethane product, which can occur at temperatures

above 185°C.[3]

Q3: Can hexachloroethane be chlorinated further? A3: Hexachloroethane (C₂Cl₆) is a

perchlorinated compound, meaning all hydrogen atoms on the ethane backbone have been
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replaced by chlorine atoms. Further chlorination is not a typical reaction as it would require the

cleavage of the carbon-carbon bond, a process that requires significantly more energy and

different conditions than standard chlorination.

Q4: What are the common catalysts used for the chlorination of tetrachloroethylene? A4: A

small amount of iron(III) chloride (ferric chloride) is the most frequently cited catalyst for this

reaction, typically at a concentration of 0.1%.[2][4]

Q5: What are the main byproducts to watch for? A5: The primary impurity is often unreacted

tetrachloroethylene. If the temperature is too high, thermal decomposition can yield byproducts

such as carbon tetrachloride and additional tetrachloroethylene.[3][4]

Troubleshooting Guide
Issue: Low Yield of Hexachloroethane

Possible Cause 1: Suboptimal Reaction Temperature.

Solution: The reaction is typically conducted between 100-140°C.[1][2] Ensure your

temperature controller is calibrated and operating within this range. Temperatures below

this range will result in a slow reaction rate, while temperatures that are too high can lead

to product decomposition.[3]

Possible Cause 2: Inactive Catalyst.

Solution: Use fresh, anhydrous ferric chloride. The catalyst can be deactivated by

moisture.

Possible Cause 3: Insufficient Chlorination.

Solution: Ensure a steady and sufficient flow of chlorine gas into the reaction mixture.

Monitor the off-gas to ensure chlorine is not simply passing through unreacted.

Issue: Final Product is Contaminated with Tetrachloroethylene

Possible Cause: Incomplete Reaction.
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Solution: Increase the reaction time to allow for complete conversion of the starting

material. Alternatively, a modest increase in temperature within the optimal 100-140°C

range can improve the reaction rate.[1][2]

Issue: Formation of Unexpected Byproducts like Carbon Tetrachloride

Possible Cause: Excessive Reaction Temperature.

Solution: This indicates that the hexachloroethane product is undergoing thermal

decomposition.[3] Immediately reduce the reaction temperature. Ensure the reactor is

heated evenly to prevent localized hotspots.

Data Presentation
Table 1: Optimized Reaction Parameters for Hexachloroethane Synthesis

Parameter
Recommended
Value/Range

Notes

Primary Reactant
Tetrachloroethylene
(C₂Cl₄)

High purity grade
recommended.

Chlorinating Agent Chlorine Gas (Cl₂)
Should be dry to prevent

catalyst deactivation.

Catalyst Ferric Chloride (FeCl₃)
Typically used at ~0.1%

concentration.[4]

Temperature 100 - 140 °C
Most common range for

commercial production.[1][2]

| Pressure | Atmospheric | The reaction is typically run at atmospheric pressure. |

Table 2: Physical Properties of Key Compounds
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Melting Point
(°C)

Hexachloroetha

ne
C₂Cl₆ 236.72 185 (sublimes) 183 - 185

Tetrachloroethyle

ne
C₂Cl₄ 165.83 121 -22

| Ferric Chloride | FeCl₃ | 162.20 | 316 | 307.6 |

Data sourced from multiple references.[2][5]

Experimental Protocols
Protocol 1: Laboratory Scale Synthesis of
Hexachloroethane
This protocol describes a general procedure for the synthesis of hexachloroethane from

tetrachloroethylene.

Materials & Equipment:

Three-neck round-bottom flask

Reflux condenser

Gas inlet tube

Mechanical stirrer

Heating mantle with temperature controller

Tetrachloroethylene (reagent grade)

Anhydrous ferric chloride

Chlorine gas source with flowmeter
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Scrubber system for off-gas (e.g., sodium hydroxide solution)

Procedure:

Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry. The off-

gas from the condenser should be directed to a scrubber.

Charging Reactor: Charge the flask with tetrachloroethylene and 0.1% (by weight) of

anhydrous ferric chloride.[4]

Heating: Begin stirring and heat the mixture to the target temperature (e.g., 120°C).

Chlorination: Once the target temperature is stable, begin bubbling dry chlorine gas through

the solution at a slow, controlled rate.

Monitoring: Monitor the reaction's progress by taking small aliquots periodically and

analyzing them via Gas Chromatography (GC) to observe the disappearance of the

tetrachloroethylene peak and the appearance of the hexachloroethane peak.

Completion & Isolation: Once the reaction is complete (indicated by GC analysis), stop the

chlorine flow and turn off the heat. Allow the mixture to cool to room temperature. The solid

hexachloroethane product can be isolated by filtration or purified by recrystallization from a

suitable solvent like ethanol.

Protocol 2: Reaction Monitoring by Gas
Chromatography (GC)
This protocol outlines a method for analyzing reaction samples.

Instrumentation:

Gas Chromatograph with an Electron Capture Detector (GC-ECD) or Mass Spectrometer

(GC-MS).[6][7]

Procedure:
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Sample Preparation: Withdraw a small aliquot (~0.1 mL) from the reaction mixture. Dilute it

with a suitable solvent (e.g., hexane) to an appropriate concentration for GC analysis.

GC Conditions (Example):

Column: Fused silica capillary column suitable for chlorinated hydrocarbons.

Injector Temperature: 250°C.

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.

Detector Temperature (ECD): 300°C.

Carrier Gas: Nitrogen or Helium.

Analysis: Inject 1-2 µL of the prepared sample into the GC. Identify the peaks for

tetrachloroethylene and hexachloroethane based on their retention times, determined by

running analytical standards.

Quantification: Calculate the relative peak areas to determine the conversion of the starting

material to the product over time.
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Caption: Workflow for the synthesis of hexachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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